![molecular formula C14H24N4O3 B2817970 Tert-butyl 6-(1H-pyrazol-5-ylmethylamino)-1,4-oxazepane-4-carboxylate CAS No. 2176125-56-5](/img/structure/B2817970.png)
Tert-butyl 6-(1H-pyrazol-5-ylmethylamino)-1,4-oxazepane-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “(3-tert-Butyl-1h-pyrazol-5-yl)methylamine hydrochloride” is structurally characterized by a phenyl group linked to one nitrogen atom of a urea group . It has a molecular weight of 153.23 .
Synthesis Analysis
An efficient one-pot two-step synthesis of a related compound, “3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine”, was reported. This was achieved by a solvent-free condensation/reduction reaction sequence starting from “3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine” and "p-methoxybenzaldehyde" .
Molecular Structure Analysis
The molecular structure of “(3-tert-Butyl-1h-pyrazol-5-yl)methylamine hydrochloride” is characterized by a phenyl group linked to one nitrogen atom of a urea group .
Chemical Reactions Analysis
The one-pot reductive amination of “3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine” and “p-methoxybenzaldehyde” proceeded by the formation in situ of the “N-(5-pyrazolyl)imine” as a key synthetic intermediate of other valuable pyrazole derivatives .
Physical And Chemical Properties Analysis
The physical and chemical properties of the related compound “(3-tert-Butyl-1h-pyrazol-5-yl)methylamine hydrochloride” include a molecular weight of 153.23 and a storage temperature of 28 C .
Mechanism of Action
While the specific mechanism of action for “Tert-butyl 6-(1H-pyrazol-5-ylmethylamino)-1,4-oxazepane-4-carboxylate” is not available, a related compound, “N-(3-TERT-BUTYL-1H-PYRAZOL-5-YL)-N’-{4-CHLORO-3-[(PYRIDIN-3-YLOXY)METHYL]PHENYL}UREA”, has been found to target Mitogen-activated protein kinase 14 .
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 6-(1H-pyrazol-5-ylmethylamino)-1,4-oxazepane-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N4O3/c1-14(2,3)21-13(19)18-6-7-20-10-12(9-18)15-8-11-4-5-16-17-11/h4-5,12,15H,6-10H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJGOZLKVVYFWGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOCC(C1)NCC2=CC=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.